9-(9,10-Dihydroanthracen-9-YL)-9H-fluoren-9-OL
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Description
9-(9,10-Dihydroanthracen-9-YL)-9H-fluoren-9-OL is an organic compound that combines structural elements of both anthracene and fluorene
Properties
CAS No. |
111410-41-4 |
|---|---|
Molecular Formula |
C27H20O |
Molecular Weight |
360.4 g/mol |
IUPAC Name |
9-(9,10-dihydroanthracen-9-yl)fluoren-9-ol |
InChI |
InChI=1S/C27H20O/c28-27(24-15-7-5-13-22(24)23-14-6-8-16-25(23)27)26-20-11-3-1-9-18(20)17-19-10-2-4-12-21(19)26/h1-16,26,28H,17H2 |
InChI Key |
JPFPFLGWUHTUFX-UHFFFAOYSA-N |
Canonical SMILES |
C1C2=CC=CC=C2C(C3=CC=CC=C31)C4(C5=CC=CC=C5C6=CC=CC=C64)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 9-(9,10-Dihydroanthracen-9-YL)-9H-fluoren-9-OL typically involves the coupling of 9,10-dihydroanthracene with fluorene derivatives. One common method involves the use of aluminum chloride as a catalyst to facilitate the coupling reaction. The reaction conditions often include a solvent such as dichloromethane and a controlled temperature to ensure the desired product is obtained .
Chemical Reactions Analysis
9-(9,10-Dihydroanthracen-9-YL)-9H-fluoren-9-OL undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of quinone derivatives.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence
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